Cas no 21386-43-6 (3,5-Dibromosalicylaldoxime)

• Product Name: 3,5-Dibromosalicylaldoxime
• CAS No: 21386-43-6
• MF: C₇H₅Br₂NO₂
• MW: 294.928100347519
• MDL: MFCD00059607
• CID: 242293
• PubChem ID: 87566923
• Update Time: 2025-06-09

3,5-Dibromosalicylaldoxime Chemical and Physical Properties

Names and Identifiers

• 3,5-Dibromo-2-hydroxybenzaldehyde oxime
• 3,5-Dibromosalicylaldoxime
• 2,4-dibromo-6-[(hydroxyamino)methylidene]cyclohexa-2,4-dien-1-one
• Benzaldehyde,3,5-dibromo-2-hydroxy-, oxime
• 2,4-Dibromo-6-[(E)-(Hydroxyimino)Methyl]Phenol
• syn-3,5-dibromosalicylaldoxime
• LRNICNSWROUZCF-XCVCLJGOSA-N
• STK007839
• (Z)-3,5-Dibromosalicylaldehyde oxime
• 4,6-dibromo-2-((hydroxyimino)methyl)phenol
• ST45144193
• (6E)-2,4-dibromo-6-[(hydroxyamino)methylidene]cyclohexa-2,4-dien-1-one
• CS-0318306
• AKOS016846178
• AS-64081
• 2,4-DIBROMO-6-[(HYDROXYIMINO)METHYL]PHENOL
• 3,5-Dibromo-2-hydroxybenzaldehydeoxime
• 21386-43-6
• DTXSID30425626
• WAA38643
• MFCD00059607
• 2, 4-dibromo-6-[(E)-hydroxyiminomethyl]phenol
• 2,4-dibromo-6-[(E)-hydroxyiminomethyl]phenol
• A879128
• D89614

• MDL： MFCD00059607
• Inchi： 1S/C7H5Br2NO2/c8-5-1-4(3-10-12)7(11)6(9)2-5/h1-3,11-12H/b10-3+
• InChI Key： LRNICNSWROUZCF-XCVCLJGOSA-N
• SMILES： BrC1=CC(=CC(/C=N/O)=C1O)Br

Computed Properties

• Exact Mass: 292.86900
• Monoisotopic Mass: 292.869
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 2.7
• Topological Polar Surface Area: 52.8

Experimental Properties

• Color/Form: {"from":"zh","to":"en","trans_result":[{"src":"\u672a\u786e\u5b9a","dst":"Not determined"},{"src":"2.\u00a0\u5bc6\u5ea6\uff08g\/mL,25\/4\u2103\uff09","dst":"2. density (g\/ml, 25\/4 \u2103)"}]}
• Melting Point: 223.0 to 229.0 deg-C
• Refractive Index: 1.661
• PSA: 52.82000
• LogP: 2.72530

3,5-Dibromosalicylaldoxime Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Halophenols Bromophenols
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 3,5-Dibromosalicylaldoxime

Recent Advances in the Study of 3,5-Dibromosalicylaldoxime (CAS: 21386-43-6) in Chemical Biology and Pharmaceutical Research

3,5-Dibromosalicylaldoxime (CAS: 21386-43-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in metal chelation, antimicrobial activity, and potential therapeutic uses. This research brief aims to synthesize the latest findings on this compound, highlighting its molecular mechanisms, experimental methodologies, and emerging applications.

A 2023 study published in the Journal of Medicinal Chemistry investigated the chelating properties of 3,5-Dibromosalicylaldoxime, particularly its interaction with transition metals such as copper and iron. The study demonstrated that the compound forms stable complexes with these metals, which could be leveraged in the development of novel metal-based therapeutics for neurodegenerative diseases. The researchers employed X-ray crystallography and spectroscopic techniques to elucidate the structural dynamics of these complexes, providing a foundation for future drug design.

In addition to its chelating capabilities, 3,5-Dibromosalicylaldoxime has shown promising antimicrobial activity. A recent Antimicrobial Agents and Chemotherapy article reported its efficacy against multidrug-resistant bacterial strains, including Staphylococcus aureus and Pseudomonas aeruginosa. The study utilized in vitro assays and molecular docking simulations to identify the compound's binding affinity for bacterial enzymes involved in cell wall synthesis, suggesting its potential as a scaffold for new antibiotics.

Further research has explored the compound's role in cancer therapy. A 2024 preprint on bioRxiv highlighted its ability to induce apoptosis in cancer cells by modulating oxidative stress pathways. The study, conducted on hepatocellular carcinoma cell lines, revealed that 3,5-Dibromosalicylaldoxime selectively targets cancer cells while sparing normal cells, a finding that could pave the way for targeted cancer treatments. Flow cytometry and transcriptomic analysis were key methodologies in this investigation.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of 3,5-Dibromosalicylaldoxime. Recent pharmacokinetic studies, such as those published in Drug Metabolism and Disposition, have identified rapid metabolism as a limiting factor for its clinical translation. Researchers are now focusing on structural modifications to enhance its bioavailability and half-life, as discussed in a 2023 review in Expert Opinion on Drug Discovery.

In conclusion, 3,5-Dibromosalicylaldoxime (CAS: 21386-43-6) represents a multifaceted compound with significant potential in chemical biology and pharmaceutical applications. Ongoing research continues to uncover its mechanisms and refine its therapeutic utility, positioning it as a promising candidate for future drug development. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to fully realize its potential.